An In-depth Technical Guide to the Synthesis of 1-(2-Chloroethyl)piperidine Hydrochloride from 2-Piperidinoethanol
An In-depth Technical Guide to the Synthesis of 1-(2-Chloroethyl)piperidine Hydrochloride from 2-Piperidinoethanol
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of 1-(2-Chloroethyl)piperidine hydrochloride, a crucial intermediate in the manufacturing of various pharmaceuticals.[1][2][3] The primary synthetic route detailed herein involves the reaction of 2-piperidinoethanol with thionyl chloride. This document outlines the experimental protocols, presents key quantitative data in a structured format, and includes visualizations of the reaction pathway and experimental workflow to facilitate understanding and replication.
Reaction Overview
The synthesis of 1-(2-Chloroethyl)piperidine hydrochloride from 2-piperidinoethanol is a chlorination reaction. The hydroxyl group of 2-piperidinoethanol is replaced by a chlorine atom using thionyl chloride (SOCl₂). The reaction typically proceeds in a suitable solvent and results in the formation of the hydrochloride salt of the product.[1][2]
Chemical Equation:
HO-CH₂-CH₂-N(C₅H₁₀) + SOCl₂ → [Cl-CH₂-CH₂-N(C₅H₁₀)H]⁺Cl⁻ + SO₂ + HCl
Experimental Protocols
The following is a generalized procedure based on common laboratory methods for the synthesis of 1-(2-Chloroethyl)piperidine hydrochloride.[1][4][5]
Materials:
-
2-Piperidinoethanol (also known as N-hydroxyethylpiperidine)
-
Thionyl chloride (SOCl₂)
-
Chloroform (CHCl₃) or Toluene
-
Ethanol (for recrystallization)
-
Ice bath
Procedure:
-
Reaction Setup: In a reaction vessel, dissolve 2-piperidinoethanol in a suitable solvent such as chloroform.[1][2]
-
Addition of Thionyl Chloride: Cool the solution in an ice bath. Slowly add thionyl chloride dropwise to the cooled solution.[1][4] This step is exothermic and requires careful temperature control.
-
Reaction: After the addition is complete, slowly heat the reaction mixture to reflux. Maintain the reflux for a period of 2 to 3 hours to ensure the reaction goes to completion.[1][5]
-
Isolation of Crude Product: Upon completion, cool the mixture to room temperature. A crystalline precipitate of 1-(2-Chloroethyl)piperidine hydrochloride will form.[1] Remove the solvent by distillation under reduced pressure.[1][4]
-
Purification: The crude product is then purified by recrystallization.[2] Dissolve the crude solid in hot ethanol and allow it to cool slowly to form purified crystals.[1][5]
-
Drying: Collect the purified crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.
Data Presentation
The following tables summarize the quantitative data related to the synthesis and properties of 1-(2-Chloroethyl)piperidine hydrochloride.
Table 1: Reagents and Reaction Conditions
| Reagent/Parameter | Quantity/Condition | Source(s) |
| 2-Piperidinoethanol | 5 mL | [1][5] |
| Thionyl chloride | 3.4 mL | [1][5] |
| Solvent | Chloroform (12.5 mL) | [1][5] |
| Reaction Temperature | Reflux | [1][5] |
| Reaction Time | 3 hours | [1][5] |
| Purification Method | Recrystallization from ethanol | [1][5] |
| Yield | 85% | [1][5] |
Table 2: Physical and Chemical Properties
| Property | Value | Source(s) |
| CAS Number | 2008-75-5 | [3][6][7][8] |
| Molecular Formula | C₇H₁₄ClN · HCl (or C₇H₁₅Cl₂N) | [6][8] |
| Molecular Weight | 184.11 g/mol | |
| Appearance | Colorless to beige crystals or white powder | [1][3][6] |
| Melting Point | 228-232 °C | |
| Purity | Typically ≥98% | [2][8][9] |
Mandatory Visualizations
The following diagrams illustrate the chemical reaction pathway and a typical experimental workflow for the synthesis.
Caption: Chemical reaction pathway for the synthesis.
Caption: Generalized experimental workflow.
Safety and Handling
Thionyl chloride is a corrosive and toxic substance that reacts violently with water.[10][11][12][13] It should be handled with extreme care in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, goggles, lab coat) must be worn. The reaction releases sulfur dioxide and hydrogen chloride gases, which are also toxic and corrosive.[11]
Conclusion
The synthesis of 1-(2-Chloroethyl)piperidine hydrochloride from 2-piperidinoethanol using thionyl chloride is a well-established and efficient method.[1][2] Careful control of reaction conditions, particularly temperature during the addition of thionyl chloride, and proper purification techniques are critical for achieving high yield and purity.[2] This guide provides the necessary technical details for researchers and professionals in the field of drug development to successfully synthesize this important pharmaceutical intermediate.
References
- 1. 1-(2-Chloroethyl)piperidine hydrochloride | 2008-75-5 [chemicalbook.com]
- 2. nbinno.com [nbinno.com]
- 3. nbinno.com [nbinno.com]
- 4. 1-(2-Chloroethyl)piperidine hydrochloride | 2008-75-5 [amp.chemicalbook.com]
- 5. echemi.com [echemi.com]
- 6. CAS 2008-75-5: 1-(2-Chloroethyl)piperidine hydrochloride [cymitquimica.com]
- 7. 1-(2-Chloroethyl)piperidine hydrochloride-2008-75-5 [ganeshremedies.com]
- 8. B22985.30 [thermofisher.com]
- 9. 1-(2-Chloroethyl)piperidine Hydrochloride | 2008-75-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
- 10. youtube.com [youtube.com]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
- 12. researchgate.net [researchgate.net]
- 13. chem.libretexts.org [chem.libretexts.org]
